Cas no 868153-20-2 (4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide)

• Product Name: 4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide
• CAS No: 868153-20-2
• MF: C₂₄H₂₆N₄S₂
• MW: 434.620042324066
• CID: 6348700
• PubChem ID: 2146188
• Update Time: 2025-05-19

4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide
• AKOS024609266
• 868153-20-2
• 4-[4-(dimethylamino)benzenecarbothioyl]-N-(naphthalen-1-yl)piperazine-1-carbothioamide
• F1728-0007
• MLS000624523
• SMR000323479
• CHEMBL1564043
• 4-[4-(dimethylamino)benzenecarbothioyl]-N-naphthalen-1-ylpiperazine-1-carbothioamide
• HMS2730I18
• 4-(4-(dimethylamino)phenylcarbonothioyl)-N-(naphthalen-1-yl)piperazine-1-carbothioamide

• Inchi： 1S/C24H26N4S2/c1-26(2)20-12-10-19(11-13-20)23(29)27-14-16-28(17-15-27)24(30)25-22-9-5-7-18-6-3-4-8-21(18)22/h3-13H,14-17H2,1-2H3,(H,25,30)
• InChI Key： HGCFGHDMWOYPIE-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)N(C)C)N1CCN(C(NC2=CC=CC3C=CC=CC2=3)=S)CC1

Computed Properties

• Exact Mass: 434.15988919g/mol
• Monoisotopic Mass: 434.15988919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.9Ų

Additional information on 4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide

Introduction to 4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, 4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide, identified by its CAS number 868153-20-2, stands out as a compound of considerable interest. This compound, characterized by its intricate structure and functional groups, has garnered attention in the scientific community for its potential applications in drug discovery and molecular research.

The molecular structure of 4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide is a testament to the ingenuity of synthetic chemistry. The presence of multiple aromatic rings, including a naphthalene moiety and a benzene ring substituted with a dimethylamino group, contributes to its unique chemical properties. These structural features not only make it a fascinating subject for study but also open up possibilities for its use in various biochemical interactions.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with biological targets in innovative ways. The thioamide and piperazine functionalities in 4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide are particularly noteworthy, as they have been shown to exhibit promise in modulating enzyme activity and receptor binding. These properties make it a valuable candidate for further exploration in the field of medicinal chemistry.

The significance of this compound is further underscored by its potential applications in the development of new therapeutic agents. Researchers are increasingly interested in exploring how such molecules can be tailored to target specific diseases or biological pathways. The versatility of 4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide lies in its ability to be modified at various positions, allowing for the creation of derivatives with enhanced specificity and efficacy.

Recent studies have begun to shed light on the pharmacological profile of this compound. Preliminary investigations suggest that it may possess properties conducive to anti-inflammatory and anti-cancer applications. The interaction between the aromatic rings and biological targets appears to be critical in determining its mode of action, making it a promising candidate for further pharmacological studies.

The synthesis of 4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and conditions to ensure high yield and purity. This complexity underscores the compound's structural sophistication and highlights the expertise required to produce it on an industrial scale.

In conclusion, 4-4-(dimethylamino)benzenecarbothioyl-N-(naphthalen-1-yl)piperazine-1-carbothioamide, with its CAS number 868153-20-2, represents a beacon of innovation in chemical biology. Its unique structure and functional groups make it a compelling subject for further research, with potential applications spanning multiple therapeutic areas. As scientific understanding continues to evolve, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.